Cas no 862776-43-0 (1-(2-Chloro-4-nitrophenyl)-1H-imidazole)

• Product Name: 1-(2-Chloro-4-nitrophenyl)-1H-imidazole
• CAS No: 862776-43-0
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD07658180
• CID: 718446
• PubChem ID: 5305374
• Update Time: 2025-04-19

1-(2-Chloro-4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2-chloro-4-nitrophenyl)-
• 1-(2-chloro-4-nitrophenyl)-1H-imidazole
• 1-(2-chloro-4-nitrophenyl)imidazole
• 862776-43-0
• 1-(2-CHLORO-4-NITRO-PHENYL)-1H-IMIDAZOLE
• DTXSID20415455
• MFCD07658180
• SCHEMBL993916
• CS-0313851
• LS-07842
• AKOS001087015
• KOTLGSKWTAGNAD-UHFFFAOYSA-N
• 1-(2-Chloro-4-nitrophenyl)-1H-imidazole

• MDL： MFCD07658180
• Inchi： 1S/C9H6ClN3O2/c10-8-5-7(13(14)15)1-2-9(8)12-4-3-11-6-12/h1-6H
• InChI Key： KOTLGSKWTAGNAD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.01500
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.64000
• LogP: 2.95710